![molecular formula C14H19ClN4O2 B1387766 4-{[1-(6-Chloropyridazin-3-yl)piperidin-4-yl]carbonyl}morpholine CAS No. 1197597-95-7](/img/structure/B1387766.png)
4-{[1-(6-Chloropyridazin-3-yl)piperidin-4-yl]carbonyl}morpholine
Description
“4-{[1-(6-Chloropyridazin-3-yl)piperidin-4-yl]carbonyl}morpholine” is a chemical compound with the molecular formula C8H10ClN3O . It is related to “1-(6-chloropyridazin-3-yl)piperidin-4-ol”, which has the empirical formula C9H12ClN3O .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature . For example, a series of structurally diverse N - [1- (6′-chloropyridazin-3′-yl)-3- (4″-substitutedphenyl)-1 H -pyrazole-5-yl]alkanamides has been synthesized via Aliquat 336 catalyzed amidation of 5-amino-3-aryl-1- (6′-chloropyridazin-3′-yl)pyrazoles .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed based on its molecular formula C8H10ClN3O. The related compound “1-(6-chloropyridazin-3-yl)piperidin-4-ol” has a molecular weight of 213.66 g/mol .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be inferred from its molecular structure and related compounds. For instance, “1-(6-chloropyridazin-3-yl)piperidin-4-ol” is a solid compound with a molecular weight of 213.66 g/mol .
Properties
IUPAC Name |
[1-(6-chloropyridazin-3-yl)piperidin-4-yl]-morpholin-4-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN4O2/c15-12-1-2-13(17-16-12)18-5-3-11(4-6-18)14(20)19-7-9-21-10-8-19/h1-2,11H,3-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDUZEHFIYGPHGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2CCOCC2)C3=NN=C(C=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.